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Compound of Interest

Compound Name: N-(3-hydroxyphenyl)nicotinamide

Cat. No.: B5502978

Get Quote

Executive Summary
In the high-stakes environment of pharmaceutical quality control (QC) and organic synthesis,

the selection of an Elemental Analysis (EA) standard is not merely about calibration—it is about

stress-testing the instrument's capabilities.[1]

While Acetanilide remains the "daily driver" for system suitability, C12H10N2O2 (specifically the

isomer 4-Nitrodiphenylamine) serves a critical, specialized function. Unlike simple amides, this

compound contains a nitro group (-NO2) attached to an aromatic ring.[1] This structural feature

makes it an authoritative standard for validating the reduction efficiency of your CHNS/O

analyzer.[1]

This guide details the technical profile of C12H10N2O2, compares it against industry-standard

alternatives, and provides a self-validating protocol for its use in critical assays.[1]

Technical Profile & Theoretical Composition
Before running any calibration, the theoretical composition must be established to high

precision. For 4-Nitrodiphenylamine (C12H10N2O2), the values are derived from standard

atomic weights.[1]
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Molecular Formula: C₁₂H₁₀N₂O₂ Molecular Weight: 214.22 g/mol CAS Number: 836-30-6 (4-

isomer); 119-75-5 (2-isomer)

Element Count Atomic Mass Total Mass Theoretical %

Carbon (C) 12 12.011 144.132 67.28%

Hydrogen (H) 10 1.008 10.080 4.71%

Nitrogen (N) 2 14.007 28.014 13.08%

Oxygen (O) 2 15.999 31.998 14.94%

Expert Insight: The Nitrogen content (13.08%) is moderate, but the chemical environment of the

nitrogen is the key. One nitrogen is an amine (-NH-), easily combusted.[1] The other is a nitro

group (-NO2), which requires a pristine reduction reactor (Copper/Tungsten) to fully convert to

N₂ gas.[1]

Comparative Analysis: C12H10N2O2 vs. Alternatives
Why choose C12H10N2O2 over the ubiquitous Acetanilide? The choice depends on the

"Challenge Level" you wish to apply to your instrument.

Table 1: Performance Matrix of Common EA Standards
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Standard Formula % N Stability
Primary
Utility

Combustio
n Difficulty

Acetanilide C₈H₉NO 10.36% High
Routine

Calibration

Low (Amide

N is easy to

convert)

C12H10N2O

2
C₁₂H₁₀N₂O₂ 13.08% Moderate*

Reduction

Efficiency

Test

High (Nitro

group

requires

active Cu)

Sulfanilamide C₆H₈N₂O₂S 16.27% High
CHNS

Calibration

Med

(Contains

Sulfur)

BBOT C₂₆H₂₆N₂O₂S 6.51% High
Simultaneous

CHNS

Med (Large

molecule,

requires good

O₂ dose)

*Note: 4-Nitrodiphenylamine is light-sensitive and can darken over time, potentially affecting

micro-weighing precision if degraded.

Decision Logic for Researchers
Use the following logic flow to determine when to deploy C12H10N2O2 in your workflow.

Select Calibration Task Daily System Check

Sulfur Analysis?No

Analyzing Nitro/Azo Compounds?

Yes
Use Acetanilide

(Easy Combustion)

No

Use BBOT or SulfanilamideYes

No (Risk of False Pass)

Use C12H10N2O2
(Validates Reduction Tube)

Yes (Critical QC)

Click to download full resolution via product page
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Figure 1: Decision matrix for selecting the appropriate elemental analysis standard based on

analyte chemistry.

Experimental Protocol: Validating Reduction
Efficiency
This protocol is designed to verify if your Elemental Analyzer (e.g., Thermo FlashSmart,

Elementar vario, PerkinElmer 2400) is correctly reducing Nitrogen oxides (NOx) to Nitrogen

gas (N₂).

Prerequisites
Instrument: CHNS/O Analyzer.

Detector: TCD (Thermal Conductivity Detector).

Standard: 4-Nitrodiphenylamine (C12H10N2O2), purity >99.5%.[1]

Reference: Acetanilide (for K-factor determination).

Step-by-Step Workflow
System Conditioning:

Run 3 "Blank" samples (empty tin capsules) to stabilize the baseline.[1]

Run 3 "Bypass" samples of Acetanilide to prime the adsorption columns/traps.[1]

K-Factor Calibration (The Baseline):

Weigh 1.5 mg to 2.5 mg of Acetanilide into tin capsules.[1]

Run in triplicate.

Acceptance Criteria: RSD < 0.2% for N.[1]

Reasoning: Acetanilide establishes the baseline response for "easy" nitrogen.[1]

The Challenge Run (C12H10N2O2):
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Weigh 2.0 mg ± 0.1 mg of C12H10N2O2.[1]

Critical Step: Ensure the sample is fresh.[1] If the powder is dark brown rather than

yellow/orange, recrystallize or discard (oxidation affects H% and O%).

Run 5 replicates as "Unknowns" (treating the standard as a sample).

Data Analysis:

Compare the Measured %N against the Theoretical %N (13.08%).[1]

Interpretation of Results
Measured %N Diagnosis Action Required

13.05% - 13.15%
Pass. Reduction tube is

healthy.[1]
Proceed with samples.

> 13.20%

Fail (High Bias). Incomplete

reduction. NOx species are

eluting with N₂ or overlapping.

[1]

Replace Copper/Tungsten

reduction reagent.

< 12.90%
Fail (Low Bias). Incomplete

combustion or leak.[1]

Check O₂ dosing (increase

flash time) or check for gas

leaks.

The Mechanism of Failure
Why does a spent reduction tube cause high nitrogen? In the combustion zone:

In the reduction zone (Copper @ 650°C):

If the Copper is exhausted (converted to CuO), unreduced

or

passes to the detector. Since TCD detects thermal conductivity differences, and NOx has
different properties than N₂, this often manifests as peak tailing or integration errors that
artificially inflate the N value.
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Sample: C12H10N2O2
(Nitro & Amine Groups)

Combustion Reactor (950°C)
+ O2 Injection

Gases Generated:
CO2, H2O, N2, NOx (from Nitro group)

Reduction Reactor (650°C)
Copper Reagent

Is Copper Active?

Pure N2 Elutes
Result: ~13.08% N

Yes

N2 + NOx Elutes
Result: >13.20% N (High Bias)

No (Spent)

Click to download full resolution via product page

Figure 2: The chemical pathway of Nitro-group reduction in elemental analysis.

Handling & Storage Best Practices
To maintain the integrity of C12H10N2O2 as a primary standard, strict adherence to storage

protocols is required.

Light Sensitivity: 4-Nitrodiphenylamine degrades under UV/visible light.[1]

Storage: Amber glass vials, stored inside a secondary opaque box.
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Shelf Life: 2 years if kept dark; 6 months if exposed to lab bench lighting regularly.[1]

Hygroscopicity: Low, but surface moisture can adhere.

Drying: If results for %H are high (>4.8%), dry the standard at 50°C under vacuum for 2

hours. Do not exceed 60°C to avoid sublimation or thermal degradation.[1]

Safety:

It is a nitro-aromatic.[1] Wear nitrile gloves.[1] Avoid inhalation of fine dust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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